2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide

• IUPAC Name: 1-chloro-5-fluoro-4-nitro-2-(trifluoromethylsulfinyl)benzene
• InChI: InChI=1S/C7H2ClF4NO3S/c8-3-1-4(9)5(13(14)15)2-6(3)17(16)7(10,11)12/h1-2H
• InChI Key: QSQZGBZPQWGRDR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1S(=O)C(F)(F)F)Cl)F)[N+](=O)[O-]
• Molecular Formula: C7H2ClF4NO3S
• Molecular Weight: 291.61 g/mol

Description

2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide (CFN-TFMS) is a novel organic compound with potential applications in scientific research. It is a sulfur-containing compound, which is an important class of compounds due to its wide range of applications. CFN-TFMS has been studied for its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide is not fully understood. However, it is believed that the trifluoromethanesulfonyl group of 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide is responsible for its reactivity and its ability to act as a nucleophilic agent. It is also believed that the chlorine and fluorine atoms of 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide are responsible for its reactivity and its ability to act as an electrophilic agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide have not been extensively studied. However, it is believed that 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide may have potential applications in the treatment of certain diseases, such as cancer and neurodegenerative diseases. Additionally, it is believed that 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide may have potential applications in the development of new drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide in lab experiments include its low cost, its high reactivity, and its ability to act as both a nucleophilic and an electrophilic agent. Additionally, 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide is non-toxic and has a low environmental impact. The main limitation of using 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide in lab experiments is that its mechanism of action is not fully understood.

Future Directions

The future directions for 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in the development of new drugs. Additionally, further research is needed to explore the potential of 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide as a reagent for the synthesis of various organic compounds. Additionally, further research is needed to explore the potential of 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide in the synthesis of polymers. Finally, further research is needed to explore the potential of 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide in the treatment of various diseases.

Synthesis Methods

2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide can be synthesized by a two-step reaction. The first step involves the reaction between 4-fluoro-2-chloro-5-nitrophenol and trifluoromethanesulfonyl chloride in the presence of anhydrous potassium carbonate. This reaction yields an intermediate, 2-chloro-4-fluoro-5-nitrophenyl trifluoromethanesulfonate. The second step involves the reaction between the intermediate and potassium hydroxide in methanol, which yields 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide.

Scientific Research Applications

2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide has been studied for its potential application in scientific research. It has been used as a reagent for the synthesis of various organic compounds, such as 2-chloro-4-fluoro-5-nitrophenyl trifluoromethanesulfonate, 2-chloro-4-fluoro-5-nitrophenyl trifluoromethanesulfonamide, and 2-chloro-4-fluoro-5-nitrophenyl trifluoromethanesulfonyl fluoride. Additionally, 2-Chloro-4-fluoro-5-nitrophenyl trifluoromethyl sulfoxide has been used in the synthesis of polymers, such as poly(2-chloro-4-fluoro-5-nitrophenyl trifluoromethanesulfonate).